Cas no 66178-12-9 (2-bromo-1,3-bis(4-bromophenyl)propane-1,3-dione)

• Product Name: 2-bromo-1,3-bis(4-bromophenyl)propane-1,3-dione
• CAS No: 66178-12-9
• MF: C₁₅H₉Br₃O₂
• MW: 460.942762136459
• MDL: MFCD08552922
• CID: 2857462
• PubChem ID: 19588050
• Update Time: 2025-10-31

2-bromo-1,3-bis(4-bromophenyl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1,3-bis(4-bromophenyl)propane-1,3-dione
• 66178-12-9
• BBL040162
• AKOS000311276
• EN300-230071
• 2-BROMO-1,3-BIS(4-BROMOPHENYL)-1,3-PROPANEDIONE
• CS-0268075
• STK349947

• MDL： MFCD08552922
• Inchi： 1S/C15H9Br3O2/c16-11-5-1-9(2-6-11)14(19)13(18)15(20)10-3-7-12(17)8-4-10/h1-8,13H
• InChI Key： WAOUCYDSOFXSQA-UHFFFAOYSA-N
• SMILES： BrC(C(C1C=CC(=CC=1)Br)=O)C(C1C=CC(=CC=1)Br)=O

Computed Properties

• Exact Mass: 459.81322Da
• Monoisotopic Mass: 457.81527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 34.1Ų

Additional information on 2-bromo-1,3-bis(4-bromophenyl)propane-1,3-dione

Professional Introduction to 2-bromo-1,3-bis(4-bromophenyl)propane-1,3-dione (CAS No. 66178-12-9)

2-bromo-1,3-bis(4-bromophenyl)propane-1,3-dione is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, plays a crucial role in the synthesis of various bioactive molecules. The presence of multiple bromine atoms and phenyl groups makes it a valuable intermediate in the development of complex chemical entities.

The molecular formula of this compound can be represented as C₁₆H₉Br₃O₂, highlighting its composition and the presence of bromine atoms at specific positions. The bromo substituents and the 4-bromophenyl groups contribute to its reactivity and make it a versatile building block for further chemical modifications. The propane-1,3-dione backbone provides a framework that is conducive to the development of more intricate molecular architectures.

In recent years, 2-bromo-1,3-bis(4-bromophenyl)propane-1,3-dione has been extensively studied for its potential applications in medicinal chemistry. Its structural features allow for the facile introduction of other functional groups, making it an ideal candidate for the synthesis of novel pharmaceutical agents. Researchers have leveraged its reactivity to develop compounds with diverse biological activities.

One of the most compelling aspects of this compound is its utility in the synthesis of small-molecule inhibitors. These inhibitors are designed to target specific biological pathways by interacting with target proteins or enzymes. The bromine atoms in 2-bromo-1,3-bis(4-bromophenyl)propane-1,3-dione facilitate cross-coupling reactions, which are fundamental to constructing complex molecular structures. Such reactions are commonly employed in the pharmaceutical industry to create novel drug candidates.

Recent studies have highlighted the compound's role in the development of antimicrobial agents. The unique combination of bromine and phenyl groups enhances its ability to disrupt microbial cell membranes, leading to effective antimicrobial activity. This has opened up new avenues for combating drug-resistant bacteria and other pathogens.

The chemical biology community has also explored the potential of 2-bromo-1,3-bis(4-bromophenyl)propane-1,3-dione as a tool for studying protein-protein interactions. By incorporating this compound into probes or inhibitors, researchers can gain insights into the mechanisms underlying various biological processes. This approach has been particularly valuable in understanding complex signaling pathways and disease mechanisms.

Furthermore, the compound's structural motifs have been utilized in the design of neurological therapeutics. The ability to modify its core structure allows for the creation of molecules that can interact with neurological targets. This has implications for treating conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

The synthetic methodologies employed in the preparation of 2-bromo-1,3-bis(4-bromophenyl)propane-1,3-dione are another area of active research. Advances in synthetic chemistry have enabled more efficient and scalable production processes. These improvements are crucial for ensuring that sufficient quantities of the compound are available for both academic and industrial applications.

In conclusion, 2-bromo-1,3-bis(4-bromophenyl)propane-1,3-dione is a multifaceted compound with significant potential in pharmaceutical and chemical biology research. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules. As research continues to uncover new applications for this compound, its importance in drug discovery and molecular biology is likely to grow.